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Compound of Interest

Compound Name: Ir(p-F-ppy)3

Cat. No.: B15623659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tris(2-(4-fluorophenyl)pyridinato-C2,N)iridium(III), commonly known as Ir(p-F-ppy)3. The

following procedures are designed to ensure the safe execution of experiments and to

minimize risks to personnel and the environment.

Immediate Safety Information
While a specific Safety Data Sheet (SDS) for Ir(p-F-ppy)3 is not readily available, data from the

closely related compound Ir(ppy)3 and general knowledge of organometallic and fluorinated

compounds indicate the following potential hazards:

Skin Irritation: May cause skin irritation upon contact.[1][2]

Serious Eye Irritation: Can cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

It is crucial to handle this compound with care in a well-ventilated area, avoiding direct contact

with skin and eyes, and preventing inhalation.[1]

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

Ir(p-F-ppy)3.

Operation Recommended PPE

Weighing and preparing solutions

Nitrile gloves, safety goggles with side shields,

and a lab coat. For powdered form, an N95 dust

mask is also recommended.

Running reactions

Nitrile gloves, safety goggles with side shields,

and a lab coat. All operations should be

conducted within a certified chemical fume

hood.

Purification (e.g., column chromatography)

Nitrile gloves, safety goggles with side shields,

and a lab coat. Work should be performed in a

well-ventilated fume hood.

Handling of waste
Nitrile gloves, safety goggles with side shields,

and a lab coat.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Before handling, ensure that a chemical fume hood is certified and functioning correctly.

Gather all necessary PPE as outlined in the table above.

Have a designated waste container for iridium-containing solid and liquid waste.

Weighing:

If working with the powdered form, weigh the compound in a fume hood to minimize

inhalation risk.

Use an anti-static weighing dish if necessary.

Dissolution and Reaction Setup:
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Add solvents to the solid compound slowly and carefully within the fume hood.

Ensure all reaction glassware is properly clamped and secured.

During the Reaction:

Monitor the reaction for any unexpected changes.

Keep the fume hood sash at the lowest practical height.

Work-up and Purification:

Perform all quenching, extraction, and purification steps within the fume hood.

Be mindful of potential splashes or aerosols.

Disposal Plan
Proper disposal of Ir(p-F-ppy)3 and associated waste is critical to prevent environmental

contamination.

Solid Waste:

Collect all solid waste containing Ir(p-F-ppy)3, including contaminated weighing paper,

gloves, and silica gel from chromatography, in a clearly labeled, sealed container.

The container should be marked as "Hazardous Waste: Iridium Compound."

Liquid Waste:

Collect all liquid waste containing Ir(p-F-ppy)3, including reaction mother liquors and

chromatography fractions, in a separate, clearly labeled, and sealed container.

The container should be marked as "Hazardous Waste: Iridium Compound (Liquid)."

Disposal Route:

Dispose of all waste through your institution's hazardous waste management program. Do

not pour any iridium-containing waste down the drain.
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Experimental Workflow for Safe Handling
Safe Handling Workflow for Ir(p-F-ppy)3
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Caption: Workflow for the safe handling of Ir(p-F-ppy)3 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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